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Introduction
The Tether containing UBX domain for GLUT4 (TUG) protein, also known as ASPSCR1 or

UBXN9, is a critical regulator of glucose homeostasis, primarily through its role in the trafficking

of the insulin-responsive glucose transporter GLUT4. In insulin-sensitive tissues such as

adipose tissue and skeletal muscle, TUG is responsible for sequestering GLUT4-containing

vesicles (GSVs) intracellularly in the basal state. Upon insulin stimulation, a complex signaling

cascade leads to the proteolytic cleavage of TUG, releasing the GSVs for translocation to the

plasma membrane and facilitating glucose uptake.[1][2] This technical guide provides a

comprehensive overview of TUG protein expression, its role in cellular signaling, and detailed

protocols for its study.

TUG Protein Expression in Human Tissues
Precise quantitative data for TUG protein expression across a wide range of human tissues is

not readily available in public databases in a consolidated format. However, a combination of

immunohistochemistry, and RNA sequencing data from resources like the Human Protein Atlas

provides a semi-quantitative and qualitative overview of its distribution.
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Tissue
Protein Expression
(Immunohistochem
istry)

RNA Expression
Level

Cellular
Localization

Adipose Tissue Medium Medium Cytoplasmic

Skeletal Muscle Medium Medium Cytoplasmic

Heart Muscle Low Medium Cytoplasmic

Brain Low to Medium Medium
Cytoplasmic and

Nuclear[3]

Kidney Low Medium Cytoplasmic

Liver Low Low Cytoplasmic

Lung Low Medium Cytoplasmic

Pancreas Low Medium Cytoplasmic

Placenta Low High Cytoplasmic

Testis Low Medium Cytoplasmic

Note: The protein expression levels are based on visual scoring of immunohistochemical

staining intensity from the Human Protein Atlas and should be considered semi-quantitative.

[4] RNA expression levels do not always directly correlate with protein abundance due to

post-transcriptional, translational, and degradative regulation. Further quantitative

proteomics studies are required for a precise understanding of TUG protein abundance in

different tissues.

TUG Signaling Pathway
In the basal state, TUG tethers GLUT4 storage vesicles to the Golgi matrix.[5][6] Insulin

initiates a signaling cascade that results in the cleavage of TUG, liberating the GLUT4 vesicles.

This process is distinct from the canonical PI3K/Akt pathway but converges on the regulation of

GLUT4 translocation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b186212?utm_src=pdf-custom-synthesis
https://www.cancer-genetics.org/ASPSCR1.htm
https://www.uniprot.org/uniprotkb/Q9BZE9/entry
https://v21.proteinatlas.org/ENSG00000169696-ASPSCR1/brain
https://v21.proteinatlas.org/ENSG00000169696-ASPSCR1/brain
https://www.proteinatlas.org/ENSG00000169696-ASPSCR1
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2022.1019405/full
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2022.1019405/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4326849/
https://www.benchchem.com/product/b186212#tug-protein-expression-in-different-tissue-types
https://www.benchchem.com/product/b186212#tug-protein-expression-in-different-tissue-types
https://www.benchchem.com/product/b186212#tug-protein-expression-in-different-tissue-types
https://www.benchchem.com/product/b186212#tug-protein-expression-in-different-tissue-types
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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